Cas no 77370-02-6 (Lotisoflavan)

Lotisoflavan structure
Lotisoflavan structure
Product Name:Lotisoflavan
CAS No:77370-02-6
MF:C17H18O5
MW:302.321825504303
CID:576740
PubChem ID:442805
Update Time:2025-04-19

Lotisoflavan Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-(3,4-dihydro-5,7-dimethoxy-2H-1-benzopyran-3-yl)- (9CI)
    • 4-(5,7-dimethoxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
    • DTXSID90331956
    • XL161806
    • CHEBI:6543
    • 4-(5,7-dimethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)benzene-1,3-diol
    • LMPK12080048
    • Q27107235
    • Lotisoflavan
    • 77370-02-6
    • 2',4'-Dihydroxy-5,7-dimethoxyisoflavan
    • Inchi: 1S/C17H18O5/c1-20-12-7-16(21-2)14-5-10(9-22-17(14)8-12)13-4-3-11(18)6-15(13)19/h3-4,6-8,10,18-19H,5,9H2,1-2H3
    • InChI Key: ITRZCICEVGLQFO-UHFFFAOYSA-N
    • SMILES: COC1C=C2C(CC(C3C(O)=CC(O)=CC=3)CO2)=C(OC)C=1

Computed Properties

  • Exact Mass: 302.115
  • Monoisotopic Mass: 302.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.279
  • Boiling Point: 500°C at 760 mmHg
  • Flash Point: 256.2°C
  • Refractive Index: 1.606

Lotisoflavan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
L213680-0.5mg
Lotisoflavan
77370-02-6
0.5mg
$ 1360.00 2022-06-04
TRC
L213680-.5mg
Lotisoflavan
77370-02-6
5mg
$1642.00 2023-05-18
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